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Compound of Interest

Compound Name: Bromite

Cat. No.: B1237846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and reactivity of the bromite anion (BrO₂⁻). The information is curated for

professionals in research and development who require a detailed understanding of this

inorganic species.

Introduction
The bromite anion, with the chemical formula BrO₂⁻, is a monovalent inorganic oxoanion of

bromine. It is the conjugate base of bromous acid (HBrO₂), a weak and unstable acid.[1][2] The

bromine atom in the bromite anion exists in the +3 oxidation state, intermediate between the

more common bromide (-1) and bromate (+5) ions. This intermediate oxidation state is key to

its chemical reactivity, particularly its tendency to undergo disproportionation. The anion is

known to be unstable, which has made its isolation and characterization challenging.[2]

Chemical and Physical Properties
The fundamental properties of the bromite anion are summarized below. This data is essential

for understanding its behavior in chemical systems.
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Property Value Reference(s)

Chemical Formula BrO₂⁻ [2]

Molar Mass 111.90 g/mol [1]

Charge -1 [1]

Central Atom Bromine (Br) [2]

Oxidation State of Br +3

Appearance Forms yellow, unstable crystals [2]

Nature Polar [2]

Conjugate Acid Bromous Acid (HBrO₂) [1]

Molecular Structure and Bonding
The arrangement of atoms and electrons in the bromite anion dictates its geometry and

reactivity.

Lewis Structure and Resonance
The Lewis structure of the bromite anion is determined by its total number of valence

electrons.

Valence Electron Count: Bromine (Group 17) contributes 7 valence electrons, each Oxygen

(Group 16) contributes 6, and the negative charge adds 1 electron.

Total Valence Electrons = 7 + (2 × 6) + 1 = 20 electrons.[2]

The central bromine atom is bonded to two oxygen atoms. To satisfy the octet rule for all atoms

while minimizing formal charges, a resonance hybrid structure is invoked. The structure

consists of one single bond and one double bond between the bromine and oxygen atoms, with

the negative charge delocalized across the two oxygen atoms.[3] This results in two equivalent

resonance structures.
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Products

Bromous Acid (HBrO₂) Base (e.g., OH⁻)

Bromite Anion (BrO₂⁻)

Water (H₂O)

Reactant

Products

3 x Bromite (BrO₂⁻)
Oxidation State: +3

2 x Bromate (BrO₃⁻)
Oxidation State: +5

Oxidation

1 x Bromide (Br⁻)
Oxidation State: -1

Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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